Cas no 1353989-35-1 (2-Chloro-N-(6-chloro-pyridazin-3-ylmethyl)-N-methyl-acetamide)

• Product Name: 2-Chloro-N-(6-chloro-pyridazin-3-ylmethyl)-N-methyl-acetamide
• CAS No: 1353989-35-1
• MF: C₈H₉Cl₂N₃O
• MW: 234.082559347153
• CID: 2168214
• Update Time: 2025-06-10

2-Chloro-N-(6-chloro-pyridazin-3-ylmethyl)-N-methyl-acetamide Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-n-(6-chloro-pyridazin-3-ylmethyl)-n-methyl-acetamide
• 2-Chloro-N-((6-chloropyridazin-3-yl)methyl)-N-methylacetamide
• AM95031
• 2-Chloro-N-(6-chloropyridazin-3-ylmethyl)-N-methylacetamide
• 2-Chloro-N-(6-chloro-pyridazin-3-ylmethyl)-N-methyl-acetamide

• Inchi： 1S/C8H9Cl2N3O/c1-13(8(14)4-9)5-6-2-3-7(10)12-11-6/h2-3H,4-5H2,1H3
• InChI Key： QRQRWNMYPUFASB-UHFFFAOYSA-N
• SMILES： ClCC(N(C)CC1=CC=C(N=N1)Cl)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 203
• Topological Polar Surface Area: 46.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyridazines and derivatives

Additional information on 2-Chloro-N-(6-chloro-pyridazin-3-ylmethyl)-N-methyl-acetamide

Comprehensive Overview of 2-Chloro-N-(6-chloro-pyridazin-3-ylmethyl)-N-methyl-acetamide (CAS No. 1353989-35-1)

2-Chloro-N-(6-chloro-pyridazin-3-ylmethyl)-N-methyl-acetamide (CAS No. 1353989-35-1) is a specialized chemical compound that has garnered significant attention in agrochemical and pharmaceutical research. This compound, often referred to by its systematic name or CAS number, belongs to the class of chlorinated acetamide derivatives, which are known for their versatile applications in crop protection and medicinal chemistry. Its unique molecular structure, featuring a pyridazine ring and chloroacetamide moiety, makes it a subject of interest for scientists exploring novel bioactive molecules.

In recent years, the demand for efficient agrochemicals has surged due to global challenges such as climate change and food security. Researchers are increasingly focusing on compounds like 2-Chloro-N-(6-chloro-pyridazin-3-ylmethyl)-N-methyl-acetamide to develop next-generation pesticides with improved efficacy and environmental compatibility. Its mechanism of action, which involves interference with pest nervous systems, aligns with the growing trend of target-specific pest control. This is particularly relevant as consumers and regulators push for sustainable farming practices and reduced chemical residues in food.

The pharmaceutical industry also shows interest in this compound due to its potential as a building block for drug discovery. The pyridazine scaffold is a common feature in many FDA-approved drugs, particularly those targeting neurological and inflammatory conditions. With the rise of AI-driven drug design, compounds like 1353989-35-1 are being screened virtually for interactions with biological targets, accelerating the identification of new therapeutic candidates. This aligns with the current focus on precision medicine and personalized healthcare.

From a synthetic chemistry perspective, 2-Chloro-N-(6-chloro-pyridazin-3-ylmethyl)-N-methyl-acetamide presents interesting challenges and opportunities. Its preparation typically involves multi-step reactions, including nucleophilic substitution and amide bond formation, which are key topics in modern organic chemistry education. The compound's stability and reactivity profile make it a valuable reference material for studying structure-activity relationships (SAR) in related chemical series.

Environmental considerations are paramount when discussing any chemical compound today. While 1353989-35-1 shows promise in various applications, researchers are actively investigating its biodegradation pathways and ecotoxicological profile. This reflects the broader industry shift toward green chemistry principles and the development of environmentally benign alternatives. Recent studies have explored microbial degradation of similar compounds, addressing public concerns about chemical persistence in ecosystems.

The analytical characterization of 2-Chloro-N-(6-chloro-pyridazin-3-ylmethyl)-N-methyl-acetamide employs advanced techniques such as HPLC-MS and NMR spectroscopy, which are essential for quality control in both research and industrial settings. These methods ensure precise identification and purity assessment, crucial for reproducible results in biological testing. The compound's distinct spectral signatures make it an excellent case study for students learning spectral interpretation techniques.

Market trends indicate growing interest in specialty chemicals like 1353989-35-1, particularly in regions with expanding agricultural and pharmaceutical sectors. Suppliers and manufacturers are responding to this demand by optimizing synthesis routes and scaling up production while maintaining strict quality standards. The compound's commercial availability through chemical catalogs has facilitated its adoption in various research programs worldwide.

Future research directions for 2-Chloro-N-(6-chloro-pyridazin-3-ylmethyl)-N-methyl-acetamide may include exploration of its potential in combination formulations with other active ingredients to enhance performance or reduce application rates. Additionally, there is scope for investigating its derivatives with modified functional groups to fine-tune biological activity. Such approaches align with the industry's focus on molecular optimization and intellectual property development in competitive markets.

For researchers working with this compound, proper handling procedures and storage conditions are essential to maintain its stability and prevent degradation. Standard laboratory safety protocols should always be followed, including the use of appropriate personal protective equipment (PPE). While not classified as hazardous under normal conditions, prudent practice dictates treating all laboratory chemicals with respect and care.

In conclusion, 2-Chloro-N-(6-chloro-pyridazin-3-ylmethyl)-N-methyl-acetamide (CAS No. 1353989-35-1) represents an intriguing chemical entity with diverse potential applications. Its study contributes to multiple scientific disciplines, from agrochemical development to medicinal chemistry, while addressing contemporary challenges in sustainability and technological innovation. As research continues, this compound may yield valuable insights and practical solutions for some of today's most pressing scientific and societal needs.